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Abstract
This document provides a detailed protocol for the preparation of stock and working solutions

of GNE-955, a potent, ATP-competitive, pan-inhibitor of PIM kinases. PIM kinases (PIM1,

PIM2, and PIM3) are crucial serine/threonine kinases that regulate cell survival, proliferation,

and apoptosis.[1][2] Overexpression of PIM kinases is associated with various hematologic

malignancies and solid tumors, making them a significant target for cancer therapy.[3][4][5]

GNE-955 demonstrates high inhibitory potency against all three PIM isoforms.[3][6][7] Accurate

and consistent preparation of GNE-955 solutions is critical for obtaining reliable and

reproducible results in downstream biological assays, such as cell viability, western blotting,

and kinase activity assays.

Introduction to GNE-955
GNE-955 is a small molecule inhibitor belonging to the 5-azaindazole class of compounds.[4]

[5] It potently inhibits PIM1, PIM2, and PIM3 with very low nanomolar Ki values.[6][7] The PIM

kinases are downstream effectors of the JAK/STAT signaling pathway and are constitutively

active.[1][2] They exert their oncogenic effects by phosphorylating a range of downstream

targets involved in cell cycle progression and apoptosis, including BAD, 4EBP1, and p21.[2][3]

[6] By inhibiting PIM kinases, GNE-955 can suppress the phosphorylation of these substrates,

leading to cell cycle arrest and apoptosis in cancer cells.[3][6] This application note outlines the

necessary steps and materials for preparing GNE-955 solutions for in vitro research.
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Physicochemical and Potency Data
Quantitative data for GNE-955 has been compiled from various sources to provide a

comprehensive reference for researchers.

Property Value Reference

Chemical Name

(S)-1-(3-methoxy-6-(6-(6-

methylpyrazin-2-yl)-1H-

pyrazolo[4,3-c]pyridin-1-

yl)pyridin-2-yl)piperidin-3-

amine

[8]

Molecular Formula C₂₂H₂₄N₈O [6][9]

Molecular Weight 416.48 g/mol [6][9]

CAS Number 1527523-39-2 [6][8][9]

Appearance Crystalline solid / Powder

PIM1 Kᵢ 0.018 nM [6][7]

PIM2 Kᵢ 0.11 nM [6][7]

PIM3 Kᵢ 0.08 nM [6][7]

MM.1S Cell IC₅₀ 0.5 µM (72 hours) [3][6]

Primary Solvent Dimethyl sulfoxide (DMSO)

Pim Kinase Signaling Pathway
The diagram below illustrates the canonical Pim kinase signaling pathway and the point of

inhibition by GNE-955. Cytokine signaling activates the JAK/STAT pathway, leading to the

transcription of PIM kinases. PIM kinases then phosphorylate downstream targets to promote

cell survival and proliferation.
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Caption: GNE-955 inhibits PIM kinases, preventing downstream pro-survival signaling.

Experimental Protocols
Materials and Equipment

GNE-955 powder

Dimethyl sulfoxide (DMSO), anhydrous, cell culture grade

Sterile 1.5 mL or 2.0 mL microcentrifuge tubes

Calibrated analytical balance

Vortex mixer

Sonicator (optional, water bath or probe)

Pipettes and sterile, filtered pipette tips

Cell culture medium or assay buffer (e.g., DMEM, RPMI, PBS)

Personal Protective Equipment (PPE): lab coat, safety glasses, gloves
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Protocol 1: Preparation of a 10 mM GNE-955 Stock
Solution
This protocol describes the preparation of a high-concentration stock solution in DMSO, which

is the recommended solvent.

Calculations:

To prepare a 10 mM stock solution of GNE-955 (MW = 416.48 g/mol ):

Mass (mg) = Molarity (M) x Volume (L) x Molecular Weight ( g/mol ) x 1000 (mg/g)

For 1 mL (0.001 L) of a 10 mM (0.01 M) solution:

Mass (mg) = 0.01 mol/L * 0.001 L * 416.48 g/mol * 1000 mg/g = 4.165 mg

Procedure:

Weighing: Carefully weigh out approximately 4.17 mg of GNE-955 powder using an

analytical balance and place it into a sterile microcentrifuge tube. Record the exact weight.

Solvent Addition: Based on the actual mass recorded, calculate the precise volume of DMSO

required to achieve a 10 mM concentration.

Volume (µL) = [Mass (mg) / 416.48 ( g/mol )] * 100,000

Add the calculated volume of anhydrous DMSO to the microcentrifuge tube containing the

GNE-955 powder.

Dissolution: Tightly cap the tube and vortex thoroughly for 1-2 minutes until the powder is

completely dissolved. The solution should be clear and free of particulates.

Sonication (Optional): If the compound does not dissolve completely with vortexing, sonicate

the tube in a water bath for 5-10 minutes.

Aliquoting: To avoid repeated freeze-thaw cycles, aliquot the 10 mM stock solution into

smaller, single-use volumes (e.g., 10-20 µL) in sterile microcentrifuge tubes.
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Storage: Store the aliquots at -20°C or -80°C for long-term stability. Under these conditions,

the solution should be stable for at least one year.[7]

Protocol 2: Preparation of Working Solutions
Working solutions are prepared by diluting the 10 mM stock solution into a suitable cell culture

medium or assay buffer immediately before use.

Important: The final concentration of DMSO in the assay should be kept low (typically ≤ 0.5%)

to avoid solvent-induced cytotoxicity or off-target effects. Always prepare a vehicle control

(medium/buffer with the same final concentration of DMSO) for your experiments.

Example Dilution (for a final concentration of 5 µM):

Perform a serial dilution. First, dilute the 10 mM stock solution 1:100 in cell culture medium

to create an intermediate solution of 100 µM.

Add 2 µL of 10 mM GNE-955 stock to 198 µL of medium.

Next, dilute the 100 µM intermediate solution 1:20 into the final cell culture volume.

For a final volume of 2 mL in a well, add 100 µL of the 100 µM intermediate solution.

This results in a final GNE-955 concentration of 5 µM and a final DMSO concentration of

0.05%.

Workflow for Stock Solution Preparation
The following diagram outlines the logical flow for preparing GNE-955 stock solutions.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.targetmol.cn/compound/gne-955
https://www.benchchem.com/product/b15614057?utm_src=pdf-body
https://www.benchchem.com/product/b15614057?utm_src=pdf-body
https://www.benchchem.com/product/b15614057?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15614057?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start

1. Weigh GNE-955 Powder

2. Calculate DMSO Volume
(for 10 mM)

3. Add Anhydrous DMSO

4. Dissolve Compound
(Vortex / Sonicate)

Is Solution Clear?

No

5. Aliquot into
Single-Use Tubes

Yes

6. Store at -20°C / -80°C

End

Click to download full resolution via product page

References
1. apexbt.com [apexbt.com]

2. bocsci.com [bocsci.com]

3. cancer-research-network.com [cancer-research-network.com]

4. Discovery of 5-Azaindazole (GNE-955) as a Potent Pan-Pim Inhibitor with Optimized
Bioavailability - PubMed [pubmed.ncbi.nlm.nih.gov]

5. onesearch.nihlibrary.ors.nih.gov [onesearch.nihlibrary.ors.nih.gov]

6. medchemexpress.com [medchemexpress.com]

7. targetmol.cn [targetmol.cn]

8. molnova.cn [molnova.cn]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b15614057?utm_src=pdf-body-img
https://www.apexbt.com/search/signaling%20pathways%20jak%20stat%20signaling%20pim?amnoroute
https://www.bocsci.com/pim-kinase-signaling-pathway.html
https://www.cancer-research-network.com/2019/05/16/gne-955-is-a-potent-pan-pim-inhibitor-for-multiple-myeloma-and-leukemia-research/
https://pubmed.ncbi.nlm.nih.gov/28445037/
https://pubmed.ncbi.nlm.nih.gov/28445037/
https://onesearch.nihlibrary.ors.nih.gov/discovery/fulldisplay?docid=cdi_proquest_miscellaneous_1892726316&context=PC&vid=01NIH_INST:NIH&lang=en&search_scope=NIHAll&adaptor=Primo%20Central&tab=NIHCampus&query=creator%2Cexact%2C%20Ebens%2C%20Allen%20%2CAND&facet=creator%2Cexact%2C%20Ebens%2C%20Allen%20&mode=advanced&offset=0
https://www.medchemexpress.com/GNE-955.html
https://www.targetmol.cn/compound/gne-955
https://www.molnova.cn/files/document/DATASHEET/DATASHEET_M12142.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15614057?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


9. medchemexpress.cn [medchemexpress.cn]

To cite this document: BenchChem. [Application Note: Preparation of GNE-955 Stock
Solutions for Cellular Assays]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15614057#preparing-gne-955-stock-solution-for-
assays]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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